![molecular formula C17H13F2N3O3S B2763496 (3,4-difluorophenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone CAS No. 851802-38-5](/img/structure/B2763496.png)
(3,4-difluorophenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
- Research has focused on synthesizing novel compounds with specific functional groups (e.g., imidazole pendants, fluorinated benzophenones) to explore their physical, optical, and biological properties. For instance, novel poly(amide-ether)s bearing imidazole pendants have been synthesized, showing potential in materials science due to their solubility, thermal stability, and fluorescence emission properties (Ghaemy, Sharifi, Nasab, & Taghavi, 2013).
Biological and Pharmaceutical Applications
- Compounds with imidazole derivatives have been evaluated for their inhibitory activities against enzymes like α-glucosidase and α-amylase, suggesting potential therapeutic applications in managing diabetes (Satheesh, Radha, Girija, Rajasekharan, & Maheswari, 2017).
- Fluorinated compounds, particularly those with benzophenone, xanthone, acridone, and thioxanthone structures, have been synthesized and characterized for their enhanced photostability and spectroscopic properties, indicating potential applications in fluorescent probes and optical materials (Woydziak, Fu, & Peterson, 2012).
Material Science Applications
- The synthesis and characterization of novel thiazole analogues possessing various functionalities (urea, thiourea, selenourea) have been explored for their antioxidant activities, providing insights into the development of new antioxidant agents with potential applications in materials science and pharmaceuticals (Reddy, Srinivasulu, Peddanna, Apparao, & Ramesh, 2015).
Future Directions
properties
IUPAC Name |
(3,4-difluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2N3O3S/c18-14-6-3-12(9-15(14)19)16(23)21-8-7-20-17(21)26-10-11-1-4-13(5-2-11)22(24)25/h1-6,9H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOJFXCLZGOZFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.